[(3S,4R,5S,6S)-5-acetamido-4-benzoyloxy-3-fluoro-6-phenylmethoxyoxan-2-yl]methyl benzoate

• IUPAC Name: [(3S,4R,5S,6S)-5-acetamido-4-benzoyloxy-3-fluoro-6-phenylmethoxyoxan-2-yl]methyl benzoate
• InChI: InChI=1S/C29H28FNO7/c1-19(32)31-25-26(38-28(34)22-15-9-4-10-16-22)24(30)23(18-35-27(33)21-13-7-3-8-14-21)37-29(25)36-17-20-11-5-2-6-12-20/h2-16,23-26,29H,17-18H2,1H3,(H,31,32)/t23?,24-,25+,26+,29+/m1/s1
• InChI Key: KGDKOKWJAUETMI-DJGULCAZSA-N
• Canonical SMILES: CC(=O)NC1C(C(C(OC1OCC2=CC=CC=C2)COC(=O)C3=CC=CC=C3)F)OC(=O)C4=CC=CC=C4
• Isomeric SMILES: CC(=O)N[C@H]1[C@H]([C@@H](C(O[C@@H]1OCC2=CC=CC=C2)COC(=O)C3=CC=CC=C3)F)OC(=O)C4=CC=CC=C4
• Molecular Formula: C29H28FNO7
• Molecular Weight: 521.5 g/mol

Description

The compound belongs to a class of complex organic molecules that may be synthesized through multi-step organic synthesis processes. These processes often involve the formation of ester and ether functionalities, introduction of fluorine atoms, and the creation of acetamido groups.

Synthesis Analysis

The synthesis of complex molecules like the specified compound likely involves several key steps, including esterification, acylation, fluorination, and benzylation. A common approach might involve the initial formation of a core oxan-yl scaffold, followed by sequential functionalization with the desired groups. For example, boric acid ester intermediates with benzene rings are synthesized through multi-step reactions, including substitution reactions confirmed by spectroscopy and X-ray diffraction (Huang et al., 2021).

Molecular Structure Analysis

The molecular structure of similar compounds is typically analyzed using techniques such as FTIR, NMR spectroscopy, mass spectrometry, and X-ray diffraction. Density Functional Theory (DFT) calculations are also employed to predict and confirm the molecular geometry, electronic structure, and various physicochemical properties (Huang et al., 2021).

Scientific Research Applications

Synthesis Techniques and Chemical Analysis

Research has explored the synthesis of complex molecules and derivatives similar to the chemical compound . For instance, a study detailed the stereoselective synthesis of 8-Oxabicyclo[3.2.1]octane-2,3,4,6,7-pentols and the total asymmetric synthesis of 2,6-Anhydrohepturonic Acid Derivatives, suitable for constructing C,C-Linked Trisaccharides, demonstrating advanced synthetic methodologies for complex organic compounds (Gerber & Vogel, 2001). Additionally, studies on molecules with structural similarities, like the synthesis and DFT study of certain boric acid ester intermediates, contribute to our understanding of molecular structures and electronic properties, providing insights into the design and development of new materials or pharmaceuticals (Huang et al., 2021).

Pharmaceutical Applications

The compound's structural features, notably the presence of benzoyl and acetamido groups, suggest potential for pharmaceutical applications. Research into novel nucleosides as potent influenza viral inhibitors showcases the relevance of structurally related compounds in developing antiviral medications (Vedula et al., 2010). Another example includes the exploration of benzophenone-thiazole derivatives as potent VEGF-A inhibitors, highlighting the compound's potential relevance in cancer research by inhibiting key proteins involved in tumor growth and metastasis (Prashanth et al., 2014).

Material Science and Chemical Properties

The chemical's structure also implicates its use in material science, particularly in the development of novel materials with specific electronic or optical properties. The synthesis and evaluation of fluorobenzamides containing thiazole and thiazolidine as promising antimicrobial analogs demonstrate the compound's potential utility in creating new antimicrobial materials or coatings (Desai et al., 2013).